Cas no 66137-74-4 (1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride)

• Product Name: 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride
• CAS No: 66137-74-4
• MF: C₄F₉IO₃S
• MW: 425.996104240417
• MDL: MFCD00798139
• CID: 58435
• PubChem ID: 24870937
• Update Time: 2025-05-23

1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Iodooctafluoro-3-oxapentanesulphonyl fluoride
• Tetrafluoro-2-(tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride
• Tetrafluoro-2-(tetrafluoro-2-iodoethoxy)ethanesulfonyl Fluoride (stabilized with Na2S2O3)
• 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride
• 5-Iodooctafluoro-3-oxapentanesulfonyl fluoride
• 5-iodooctafluoro-3-oxapentane-1-sulfonyl fluoride
• 5-iodooctafluoro-3-oxa-pentanesulfonyl fluoride
• tetrafluoro-2-tetrafluoro-2-iodoethoxyethanesulphonyl fluoride
• 5-Iodooctafluoro-3-oxapentanesulphonylfluoride
• 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodo-ethoxy)ethanesulfonyl fluoride
• 5-Iodo-octafluoro-3-oxapentanesulfonyl fluoride, stabilized with Na2S2O3
• C4F9IO3S
• PubChem22651
• AMY31463
• FT-0620517
• DTXSID90880555
• 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethane-1-sulfonyl fluoride
• CS-W011639
• AKOS005063394
• AS-19730
• BCP14145
• ICF2CF2OCF2CF2SO2F
• 66137-74-4
• Tetrafluoro-2-(tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride, 97%
• 5-Iodoperfluoro-3-oxapentanesulfonyl fluoride
• SCHEMBL1274760
• 5-Iodo-octafluoro-3-oxapentanesulfonyl Fluoride
• 5-IODOOCTAFLUORO-3-OXAPENTANESULFONYLFLUORIDE
• Ethanesulfonyl fluoride, 1,1,2,2-tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)-
• T2914
• FD2090
• NS00019184
• MFCD00798139
• 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulphonyl fluoride
• A835346
• EINECS 266-172-6
• STL557337
• DB-029168
• BBL103527
• 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride

• MDL： MFCD00798139
• Inchi： 1S/C4F9IO3S/c5-1(6,14)2(7,8)17-3(9,10)4(11,12)18(13,15)16
• InChI Key： XSLYISNQTJHKMP-UHFFFAOYSA-N
• SMILES： IC(C(OC(C(F)(F)S(=O)(=O)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 425.84700
• Monoisotopic Mass: 425.847
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Not available
• Density: 2.051 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 127°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.35(lit.)
• PSA: 51.75000
• LogP: 4.18930
• Solubility: Not available
• Sensitiveness: Sensitive to light and air

1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride

Chemical Compound CAS No 66137-74-4: 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl Fluoride

The compound with CAS No 66137-74-4 is a highly specialized chemical known as 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride. This compound is notable for its complex structure and unique chemical properties. Its molecular formula consists of fluorine atoms strategically positioned to enhance its stability and reactivity. The presence of multiple fluorine atoms in the molecule contributes to its high thermal stability and chemical inertness under standard conditions.

Recent studies have highlighted the potential applications of this compound in advanced materials science and electronics. The tetrafluoro groups in the molecule are known to provide excellent dielectric properties, making it a candidate for use in high-performance capacitors and insulating materials. Additionally, the ethanesulfonyl fluoride moiety has been shown to exhibit strong electrophilic characteristics, which can be leveraged in organic synthesis reactions to form stable intermediates.

One of the most significant breakthroughs involving this compound is its role in the development of next-generation semiconductor materials. Researchers have demonstrated that incorporating this compound into thin-film deposition processes can significantly improve the electrical conductivity and thermal stability of the resulting materials. This advancement has implications for the production of more efficient solar cells and high-speed transistors.

The iodoethoxy group within the molecule plays a crucial role in its reactivity. Studies have shown that this group can act as a leaving group in substitution reactions, facilitating the formation of new chemical bonds. This property has been exploited in the synthesis of bioactive compounds, where precise control over reaction pathways is essential. Recent experiments have revealed that this compound can serve as a versatile building block for constructing complex organic molecules with potential pharmacological applications.

In terms of synthesis, the preparation of 1,1,2,2-Tetrafluoro-2-(1,1,2,2-tetrafluoro-2-iodoethoxy)ethanesulfonyl fluoride involves a multi-step process that requires meticulous control over reaction conditions. The use of fluorination techniques and advanced purification methods ensures the high purity and stability of the final product. Innovations in these synthesis methods have significantly improved yield rates and reduced production costs.

From an environmental standpoint, this compound exhibits low toxicity and minimal environmental impact under normal usage conditions. However, proper handling and storage procedures are recommended to ensure safety and compliance with regulatory standards. Its resistance to degradation under standard environmental conditions makes it suitable for long-term industrial applications.

Looking ahead, ongoing research is focused on expanding the range of applications for this compound. Potential areas of exploration include its use in advanced polymer chemistry and as a precursor for novel nanomaterials. The combination of its unique chemical properties and versatile reactivity positions it as a key player in future technological advancements.